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These application notes provide a comprehensive guide to solvent selection and optimization
for the fabrication of high-performance organic solar cells based on the ITIC:PBDB-T bulk
heterojunction (BHJ) blend. The protocols outlined below are compiled from leading research to
ensure reproducibility and facilitate the rational design of experimental workflows.

Introduction to Solvent Engineering for ITIC:PBDB-T
Solar Cells

The morphology of the photoactive layer in organic solar cells is a critical determinant of device
performance. For the archetypal non-fullerene acceptor ITIC blended with the polymer donor
PBDB-T, the choice of solvent and solvent additives plays a pivotal role in dictating the
nanoscale phase separation, molecular ordering, and ultimately, the power conversion
efficiency (PCE) of the device. Proper solvent engineering can enhance exciton dissociation,
charge transport, and collection, while minimizing recombination losses. This document
outlines the solvents, additives, and processing conditions that have been successfully
employed to optimize ITIC:PBDB-T based solar cells.
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Solvent and Additive Selection: A Data-Driven
Overview

The selection of a suitable host solvent and the incorporation of solvent additives are crucial
steps in optimizing the morphology of the ITIC:PBDB-T active layer. Chlorobenzene (CB) and
ortho-xylene (o-xy) are common host solvents, each influencing the aggregation and
crystallinity of the donor and acceptor components differently. Solvent additives, typically high-
boiling point liquids, are used in small volumes to fine-tune the film drying process and promote
favorable molecular packing.

Table 1: Influence of Host Solvent on ITIC:PBDB-T Device Performance

Resulting
Acceptor
Host Solvent Donor Order Ord Performance Reference
rder
Characteristic
Chloroform (CF) Low Low - [1]
Balances
ortho-xylene (o-
Enhanced - performance and  [1]
Xy) .
stability

Table 2: Effect of Solvent Additives on ITIC:PBDB-T Solar Cell Performance
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Note: The performance of organic solar cells can be highly dependent on the specific
fabrication conditions and device architecture. The values presented here are for comparative
purposes.

Experimental Protocols

This section provides detailed protocols for the fabrication and characterization of ITIC:PBDB-T
organic solar cells, with a focus on solvent selection and active layer deposition.

Materials and Solution Preparation

e Materials:
o Donor: PBDB-T
o Acceptor: ITIC
o Host Solvents: Chlorobenzene (CB), ortho-xylene (0-xy)

o Solvent Additives: 1,8-diiodooctane (DIO), 1,3-propanedithiol (PDT), 1,4-butanedithiol
(BDT), 1,8-octanedithiol (ODT)

e Solution Preparation Protocol:

o Prepare separate solutions of PBDB-T and ITIC in the chosen host solvent (e.g.,
chlorobenzene) at a concentration of 10 mg/mL each.

o Stir the individual solutions on a hot plate at 60°C for at least 2 hours to ensure complete
dissolution.[5]

o Combine the PBDB-T and ITIC solutions to achieve the desired donor:acceptor weight
ratio (typically 1:1).

o If using a solvent additive, add the specified volume percentage to the final blend solution.
For example, for a 0.5 vol% DIO concentration, add 5 pL of DIO to 1 mL of the blend
solution.

o Stir the final blend solution for an additional hour at room temperature before use.
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Device Fabrication Protocol (Inverted Architecture)

A common device architecture for ITIC:PBDB-T solar cells is the inverted structure, which
typically consists of ITO/Electron Transport Layer (ETL)/Active Layer/Hole Transport Layer
(HTL)/Metal Electrode.

e Substrate Cleaning:

o Sequentially sonicate indium tin oxide (ITO)-coated glass substrates in detergent,
deionized water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and then treat with UV-ozone for 15 minutes
immediately before deposition of the next layer.

o Electron Transport Layer (ETL) Deposition:

o Prepare a solution of the ETL material (e.g., ZnO nanoparticles or a self-assembled
monolayer like PFN:Br).

o Deposit the ETL onto the cleaned ITO substrate via spin-coating. For example, spin-coat a
ZnO nanoparticle suspension at 4000 rpm for 30 s, followed by annealing at 150°C for 20
minutes.

o Active Layer Deposition:
o Transfer the substrates into a nitrogen-filled glovebox.

o Spin-coat the prepared ITIC:PBDB-T blend solution onto the ETL. A typical spin-coating
recipe is 1900 rpm for 60 seconds to achieve a film thickness of approximately 100 nm.[6]

o Anneal the active layer at a specified temperature and duration (e.g., 100°C for 10
minutes) to optimize the morphology.[6]

e Hole Transport Layer (HTL) Deposition:
o Deposit the HTL, commonly MoO3, via thermal evaporation (e.g., 10 nm).

o Metal Electrode Deposition:
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o Thermally evaporate the top metal electrode, typically Aluminum (Al) or Silver (Ag) (e.g.,
100 nm), through a shadow mask to define the device area.

Device Characterization

o Current Density-Voltage (J-V) Measurement:

o Measure the J-V characteristics of the fabricated devices under simulated AM 1.5G solar
irradiation (100 mW/cm2) using a solar simulator and a source measure unit.

o External Quantum Efficiency (EQE) Measurement:

o Measure the EQE spectrum to determine the device's spectral response to different
wavelengths of light.

Visualizing the Workflow and Relationships

Diagrams created using Graphviz (DOT language) are provided below to illustrate the
experimental workflow and the logical relationships between solvent properties, processing,
and device performance.
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Caption: Experimental workflow for ITIC:PBDB-T solar cell fabrication and characterization.
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Caption: Relationship between solvent properties, morphology, and device performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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